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Compound of Interest

Compound Name: Methyl pyruvate

Cat. No.: B045391

An In-depth Technical Guide to the Safe Handling, Storage, and Use of Methyl Pyruvate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for methyl
pyruvate (CAS No. 600-22-6), tailored for professionals in research and drug development.
Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the
integrity of experimental work.

Chemical and Physical Properties

Methyl pyruvate is a colorless to light yellow, flammable liquid with a characteristic fruity odor.
[1][2] It is the methyl ester of pyruvic acid and serves as an intermediate in various biochemical
processes and a reagent in organic synthesis.[1][3]

Table 1: Physical and Chemical Properties of Methyl Pyruvate
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Property Value Source(s)

Molecular Formula C4He03 [1114]

Molecular Weight 102.09 g/mol [1][4]
Clear, colorless to light yellow

Appearance o [1112][5]
liquid

Boiling Point 134-137 °C (273-279 °F) [2][6]117]

Melting Point -22 °C (-8 °F) [8]

_ 39 °C (102.2 °F) - 49.0°C

Flash Point [61[9][10]
(120.2°F) (closed cup)

Density 1.13 g/mL at 25 °C [2][6]

Vapor Density 3.52 [11]

Vapor Pressure

0.50 kPa at 20°C

[5]

Soluble in ethanol, ether,

chloroform, methanol, and

Solubility )
acetone.[2][5] Slightly soluble
in water.[2]

Refractive Index n20/D 1.404

[2](6]

Hazard Identification and Classification

Methyl pyruvate is classified as a flammable liquid and poses several health hazards. It is
crucial to understand its GHS classification to ensure appropriate handling and emergency
response.

Table 2: GHS Classification for Methyl Pyruvate
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Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable Liquids Category 3 o [5][6][12]
liquid and vapor

Serious Eye H318: Causes serious
o Category 1 [13][14]
Damage/Irritation eye damage

) o H317: May cause an
Skin Sensitization Category 1/ 1B o ) [12][13][14]
allergic skin reaction

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [13][14][15][16]
respiratory irritation

Exposure)
Skin H315: Causes skin

. L Category 2 o [12]
Corrosion/Irritation irritation

Signal Word: Danger or Warning[5][13][14]
Hazard Pictograms:

e GHSO02: Flammable[6][8]

» GHSO05: Corrosion

e GHSO07: Exclamation Mark

Safe Handling Protocols

Proper handling techniques are essential to minimize exposure and prevent accidents.

General Handling Workflow

The following workflow outlines the standard procedure for handling methyl pyruvate in a
laboratory setting.
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General Handling Workflow for Methyl Pyruvate.
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Detailed Handling Methodology

o Ventilation: Always handle methyl pyruvate in a well-ventilated area, preferably within a
chemical fume hood.[12][13]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[5][9][12] No smoking is permitted in the handling area.[5][12]

 Static Discharge: Use explosion-proof electrical, ventilating, and lighting equipment.[5][7]
Employ only non-sparking tools and take precautionary measures against static discharge by
grounding and bonding containers during transfer.[5][7][9]

e Personal Contact: Avoid contact with skin and eyes.[9][13] Do not breathe mists or vapors.
[13][15]

e Hygiene: Do not eat, drink, or smoke when using this product.[5] Wash hands and any
exposed skin thoroughly after handling and before breaks.[5][9][12]

Storage and Incompatibility

Proper storage is critical for maintaining chemical stability and preventing hazardous reactions.

Storage Conditions

» Container: Store in a tightly closed container.[5][9][13]

o Location: Keep in a dry, cool, and well-ventilated place.[5][12][13] A refrigerator/flammables
cabinet is recommended, with a storage temperature of 2-8°C (36-46°F).[6][7][9]

e Environment: Store away from heat, sparks, and sources of ignition.[7][9] The storage area
should be locked up.[13]

Incompatible Materials

Methyl pyruvate is incompatible with the following substances and should be stored
separately:

e Strong oxidizing agents[9][11]
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e Strong acids[5][9][11]

o Strong bases[5][9][11]

Storage Conditions

Methyl Pyruvate Storage

Away from Ignition Sources
(Heat, Sparks, Flames)

Chemical Incompatibilities

Store Locked Up | Incompatible With
Strong Oxidizing Agents Strong Acids Strong Bases

Cool, Dry, Well-Ventilated Area
(2-8°C Recommended)

Tightly Closed Container |

Click to download full resolution via product page
Storage and Incompatibility Guidelines for Methyl Pyruvate.

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[11][12] Remove contact lenses if present and easy to do so.[13] Seek immediate
medical attention.[5][13]

o Skin Contact: Take off immediately all contaminated clothing.[5] Wash off with soap and
plenty of water.[13][15] If skin irritation or a rash occurs, get medical advice.[5]

 Inhalation: Move the person into fresh air.[13][15] If breathing is difficult, give oxygen.[11][13]
If not breathing, give artificial respiration.[13][15] Get medical attention if you feel unwell.[5]
[13]
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 Ingestion: Rinse mouth with water.[15] Do not induce vomiting. Never give anything by
mouth to an unconscious person.[9][15] Call a physician or poison control center if you feel
unwell.[5][9]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[9][13][15] For large fires, use water spray or fog.[9]

» Specific Hazards: The substance is flammable and vapors may form explosive mixtures with
air.[9][11] Vapors are heavier than air and may travel to a source of ignition and flash back.[9]
[11] Burning may produce irritating gases like carbon monoxide and carbon dioxide.[5][9]

o Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[5][9][15] Use water spray to cool containers exposed to fire.[9]

Accidental Release Measures (Spill Protocol)

In the event of a spill, follow a structured response to ensure safety and proper containment.
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Chemical Spill Response Protocol for Methyl Pyruvate.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling methyl pyruvate.[13]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[12][13]

Skin Protection: Handle with chemical-impermeable gloves (e.g., butyl-rubber).[7][13] Wear
fire/flame resistant and impervious clothing to prevent skin exposure.[9][13]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with appropriate cartridges (e.g., type ABEK-P2 for EU or OV/AG/P99 for
US).[13][15] In cases of inadequate ventilation, a self-contained breathing apparatus may be
necessary.[5]

Facility Safety: Ensure that eyewash stations and safety showers are close to the
workstation location.[5][11]

Stability and Reactivity

Reactivity: Vapors may form explosive mixtures with air upon intense warming.[7] It may
hydrolyze to pyruvic acid and methanol in the presence of acid or alkali.[5]

Chemical Stability: Stable under recommended storage and handling conditions.[5][9]

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[5][7]

Hazardous Decomposition Products: Combustion produces carbon monoxide and carbon
dioxide.[5][9]

Toxicological and Ecological Information

Toxicology: May cause an allergic skin reaction, serious eye damage, and respiratory
irritation.[13] Acute oral toxicity (rat) LD50 is >5,000 mg/kg for males and 4,931 mg/kg for
females.[5] The chemical, physical, and toxicological properties have not been thoroughly
investigated.[15]
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o Ecology: There is no data available on the ecotoxicity of methyl pyruvate.[13][15] Do not let
the product enter drains or waterways.[5][13][15]

Disposal Considerations

e Product: Waste must be disposed of in accordance with local, regional, and national
regulations.[5] Consider incineration in a chemical incinerator equipped with an afterburner
and scrubber.[15]

o Contaminated Packaging: Dispose of as unused product in a licensed professional waste
disposal service.[15]

This guide is intended to provide comprehensive safety information. Always refer to the most
current Safety Data Sheet (SDS) for methyl pyruvate before use and consult with your
institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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